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Compound of Interest

Compound Name: C18G

Cat. No.: B12373291 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling C18G, presumed to be a C18-functionalized silica gel

powder. Adherence to these procedures is vital for ensuring personal safety and proper

disposal.

Operational Plan: Handling C18G in a Laboratory
Setting
1. Pre-Operational Checks:

Consult Safety Data Sheet (SDS): Before handling, thoroughly review the manufacturer-

specific SDS for C18G.

Engineering Controls: Ensure work is conducted in a designated area with adequate

ventilation, preferably within a chemical fume hood to minimize inhalation of the powder.[1][2]

PPE Inspection: Inspect all Personal Protective Equipment (PPE) for integrity. Ensure gloves

are free of punctures and safety glasses have no cracks.

2. Handling Procedure:

Donning PPE: Put on all required PPE as outlined in the table below.
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Weighing and Transferring: When weighing or transferring C18G powder, perform these

actions carefully to avoid creating dust.[2] Use a spatula or other appropriate tool.

Avoid Contact: Prevent contact with skin, eyes, and clothing.[2]

Spill Management: In case of a spill, avoid raising dust.[2][3] Gently cover the spill with an

inert absorbent material, sweep it up, and place it in a sealed container for disposal.[1]

Ventilate the area after cleanup is complete.[2]

3. Post-Handling:

Decontamination: Wipe down the work surface and any equipment used with a damp cloth.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Typically,

gloves are removed first, followed by a lab coat and then eye protection.

Hygiene: Wash hands thoroughly with soap and water after handling C18G, even if gloves

were worn.[1][2]

Personal Protective Equipment (PPE) Summary
The following table summarizes the recommended PPE for handling C18G powder. The

selection of PPE should be based on a risk assessment of the specific procedures being

performed.[4]
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Body Part PPE Item Material/Type Purpose

Eyes

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1 compliant
Protects against

airborne particles.[5]

Hands
Chemical-Resistant

Gloves
Nitrile or Latex

Prevents skin contact.

[1]

Body Laboratory Coat Standard

Protects clothing and

skin from

contamination.[1]

Respiratory
NIOSH/MSHA

Approved Respirator
N95 or higher

Required when

engineering controls

are insufficient or

when handling large

quantities to prevent

inhalation of dust.[2]

Disposal Plan
Proper disposal of C18G and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Segregation:

Solid Waste: All disposable materials contaminated with C18G, including used gloves, weigh

boats, and paper towels, should be collected in a designated, sealed container.

Unused Product: Unwanted or expired C18G should be disposed of as chemical waste.

2. Waste Labeling and Storage:

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and list the

contents (e.g., "C18G Contaminated Debris").

Storage: Store the sealed waste container in a designated satellite accumulation area until it

is collected by environmental health and safety personnel.[6]
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3. Disposal Procedure:

Professional Disposal: Arrange for disposal through a licensed professional waste disposal

service in accordance with all federal, state, and local regulations.[1][2] Do not dispose of

C18G in the regular trash or down the drain.[6]

Empty Containers: Containers that have held C18G should be thoroughly emptied before

being discarded.[6]

Workflow for Safe Handling and Disposal of C18G
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Caption: Workflow for the safe handling and disposal of C18G powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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